Cas no 926249-08-3 (4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylic acid)

• Product Name: 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylic acid
• CAS No: 926249-08-3
• MF: C₁₁H₁₀N₂O₂S₂
• MW: 266.339299678802
• MDL: MFCD09046678
• CID: 4665568
• PubChem ID: 16774301
• Update Time: 2025-05-26

4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 4-methyl-6-(methylthio)-2-(2-thienyl)-
• EN300-28442
• 4-methyl-6-(methylthio)-2-thien-2-ylpyrimidine-5-carboxylic acid
• Z235348087
• AKOS000130237
• 926249-08-3
• CS-0244608
• 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylicacid
• G40903
• 4-methyl-6-methylsulfanyl-2-thiophen-2-ylpyrimidine-5-carboxylic acid

• MDL： MFCD09046678
• Inchi： 1S/C11H10N2O2S2/c1-6-8(11(14)15)10(16-2)13-9(12-6)7-4-3-5-17-7/h3-5H,1-2H3,(H,14,15)
• InChI Key： FDCAWGPFJRTRPR-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)=NC(SC)=C(C(O)=O)C(C)=N1

Computed Properties

• Exact Mass: 266.01836991g/mol
• Monoisotopic Mass: 266.01836991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 339.7±34.0 °C at 760 mmHg
• Flash Point: 159.2±25.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylic acid

Professional Introduction to 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylic Acid (CAS No. 926249-08-3)

4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylic acid, identified by its CAS number 926249-08-3, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic compound features a pyrimidine core appended with a thiophene ring, a methyl group, and a methylsulfanyl substituent, making it a versatile scaffold for medicinal chemistry applications. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its biological activity and therapeutic potential.

The structure of 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylic acid is meticulously designed to interact with biological targets in a specific manner. The pyrimidine ring is a well-known pharmacophore in drug discovery, frequently found in nucleoside analogs and kinase inhibitors. Its stability and ability to form hydrogen bonds make it an ideal backbone for developing small-molecule drugs. The thiophene moiety, on the other hand, introduces additional conformational flexibility and can enhance the compound's solubility and bioavailability.

In recent years, there has been growing interest in thiophene-containing compounds due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The methylsulfanyl group at the 6-position of the pyrimidine ring further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity to biological targets.

One of the most compelling aspects of 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylic acid is its potential as a lead compound for drug development. Researchers have leveraged its structural features to design derivatives with enhanced pharmacological properties. For instance, modifications at the 5-carboxylic acid position can introduce additional functionality, such as amides or esters, which can improve metabolic stability and target specificity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to construct the complex heterocyclic framework efficiently. The synthesis route also emphasizes green chemistry principles to minimize waste and improve sustainability.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in designing effective pharmaceutical agents. By systematically varying substituents on the core scaffold of 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylic acid, researchers can fine-tune its biological activity. For example, replacing the methylsulfanyl group with other sulfur-containing moieties might alter its interaction with enzymes or receptors, leading to novel therapeutic effects.

The compound's potential in oncology is particularly noteworthy. Pyrimidine derivatives have been extensively studied for their anti-cancer properties, often targeting kinases and other enzymes involved in tumor growth and progression. The unique combination of substituents in 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylic acid suggests that it may exhibit inhibitory activity against specific cancer-related pathways. Preclinical studies are currently underway to evaluate its efficacy and safety profile in various cancer models.

Beyond oncology, this compound shows promise in addressing other therapeutic areas. Its ability to modulate biological processes makes it a candidate for treating inflammatory diseases, neurodegenerative disorders, and infectious diseases. The versatility of its scaffold allows for further derivatization to create libraries of compounds with tailored properties for specific applications.

The development of novel drug candidates is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Computational modeling and high-throughput screening techniques play crucial roles in identifying promising compounds like 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylic acid. These tools help predict biological activity and optimize synthetic routes before experimental validation.

In conclusion, 4-methyl-6-(methylsulfanyl)-2-(thiophen-2-yl)pyrimidine-5-carboxylic acid (CAS No. 926249-08-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad therapeutic potential. Its development underscores the importance of innovative research in discovering new treatments for human diseases. As research progresses, this compound is expected to contribute valuable insights into drug design and lead to novel therapeutic interventions.